Cas no 4319-68-0 (4'-Deoxyphlorizin)

4'-Deoxyphlorizin Properties

Names and Identifiers

• 4'-Deoxyphlorizin
• 4´-Deoxyphlorizin
• 4?-Deoxyphlorizin
• PD098329
• 1-(2-hydroxy-6-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-3-(4-hydroxyphenyl)propan-1-one
• 3-(4-hydroxyphenyl)-1-[2-hydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]propan-1-one
• AKOS030242095
• 4319-68-0
• G90935
• +Expand

• InChIKey： KOTXSQPZNZHNFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H24O9/c22-10-16-18(26)19(27)20(28)21(30-16)29-15-3-1-2-13(24)17(15)14(25)9-6-11-4-7-12(23)8-5-11/h1-5,7-8,16,18-24,26-28H,6,9-10H2
• SMILES： C1=CC(=C(C(=C1)OC2C(C(C(C(O2)CO)O)O)O)C(=O)CCC3=CC=C(C=C3)O)O

Computed Properties

• Exact Mass: 420.14200
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 420.14203234g/mol
• Heavy Atom Count: 30
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 157Ų

Experimental Properties

• LogP: 0.09200
• PSA: 156.91000
• Melting Point: 134-136°C